6-(4-methoxy-3-methylbenzyl)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane

• IUPAC Name: 6-[(4-methoxy-3-methylphenyl)methyl]-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C19H29NO/c1-14-8-15(6-7-17(14)21-5)11-20-13-19(4)10-16(20)9-18(2,3)12-19/h6-8,16H,9-13H2,1-5H3
• InChI Key: XZAIEAHEMJYUPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CC3(CC2CC(C3)(C)C)C)OC
• Molecular Formula: C19H29NO
• Molecular Weight: 287.4 g/mol

Description

The compound “6-(4-methoxy-3-methylbenzyl)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane” is a complex organic molecule. The 8-azabicyclo[3.2.1]octane scaffold, which is a part of this compound, is the central core of the family of tropane alkaloids. These alkaloids display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of similar structures often involves key features like an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening. Another method involves the cationic ring-opening polymerization of a similar compound. The synthesis process can be complex and requires several reaction steps.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a bicyclic ring system. The 8-azabicyclo[3.2.1]octane scaffold is a common structural motif in many biologically active natural compounds. The structure of similar compounds has been investigated using various theoretical methods.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to its structure. For similar compounds, reactions such as the intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening have been reported. The polymerization reactivity of similar compounds was found to be markedly lower than those of analogous bicyclic acetals.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For similar compounds, properties such as detonation velocity and detonation pressure have been predicted.

Future Directions

Future research could focus on the synthesis of this compound and investigation of its properties. Given the biological activity of similar structures, this compound could potentially have interesting biological effects. Further studies could also explore its potential applications in various fields.